Cas no 2229227-40-9 (2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one
• CAS No: 2229227-40-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6290851
• PubChem ID: 156360286
• Update Time: 2025-06-20

2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one
• EN300-1804469
• 2229227-40-9
• SCHEMBL23367117

• Inchi： 1S/C10H11N3O/c1-13-10(9(14)6-11)7-4-2-3-5-8(7)12-13/h2-5H,6,11H2,1H3
• InChI Key： KLEMQAZHQIMISI-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one

Introduction to 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one (CAS No. 2229227-40-9)

2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one (CAS No. 2229227-40-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the indazole class, which is known for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amino and carbonyl functional groups, along with the methyl-substituted indazole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural motif of 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one incorporates a key pharmacophore that interacts with various biological targets. The indazole ring, characterized by a nitrogen-containing fused bicyclic system, is a common scaffold in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Specifically, the 3-position of the indazole ring is often modified to enhance bioactivity, as seen in this compound where it is substituted with an ethyl group linked to an amino group at the 1-position.

The methyl-substituent on the indazole ring further influences the electronic properties and steric environment of the molecule, potentially affecting its solubility, metabolic stability, and binding affinity. This substitution pattern is reminiscent of several known bioactive indazole derivatives that have been explored for their therapeutic potential. The amino group at the 1-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in indazole derivatives as potential therapeutic agents due to their ability to interact with multiple biological pathways. For instance, studies have shown that certain indazole compounds can inhibit kinases and other enzymes involved in cancer progression. The carbonyl group in 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one may serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, enhancing binding affinity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By leveraging its structural framework, chemists can design analogs with improved pharmacokinetic properties or enhanced target specificity. The synthesis of 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one involves multi-step organic reactions that highlight the versatility of indazole chemistry. Advanced synthetic methodologies have enabled the efficient preparation of such compounds, paving the way for rapid screening in drug discovery programs.

The biological activity of 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one has been preliminarily explored in several in vitro assays. Preliminary data suggest that this compound exhibits moderate activity against certain bacterial strains, possibly due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its interaction with mammalian cell lines has been investigated, revealing potential effects on cell proliferation and differentiation.

Advances in computational chemistry have further accelerated the study of indazole derivatives, including 2-amino-1-(2-methyl-2H-indazol-3-yl)ethan-1-one. Molecular docking simulations have been used to predict binding modes and affinities for various targets, providing insights into rational drug design. These computational approaches complement experimental efforts by identifying promising lead compounds and optimizing their structures for improved efficacy.

The pharmaceutical industry continues to explore novel heterocyclic compounds like 2-amino-1-(2-methyl-2H-indazol-3-yt)ethan-l-one (CAS No. 2229227 40 9) as part of their drug discovery pipelines. Its unique combination of structural features makes it an attractive candidate for further development into a therapeutic agent. As research progresses, additional biological data will be generated to elucidate its mechanism of action and therapeutic potential across different disease models.

In conclusion, 2229227 40 9) represents a significant advancement in indazole-based medicinal chemistry. Its structural complexity and demonstrated bioactivity position it as a valuable asset in the quest for novel pharmaceuticals. With ongoing research efforts focused on optimizing its pharmacological properties, 2229227 40 9) may emerge as a lead compound for future drug development initiatives.